Cas no 66087-36-3 (Bis-(3-chloro-but-2-enyl)-amine hydrochloride)

• Product Name: Bis-(3-chloro-but-2-enyl)-amine hydrochloride
• CAS No: 66087-36-3
• MF: C₈H₁₄Cl₃N
• MW: 230.562459468842
• CID: 1067243
• PubChem ID: 45074885
• Update Time: 2025-10-23

Bis-(3-chloro-but-2-enyl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bis-(3-chloro-but-2-enyl)-amine hydrochloride
• AKOS025295995
• 66087-36-3
• (Z)-3-chloro-N-[(Z)-3-chlorobut-2-enyl]but-2-en-1-amine;hydrochloride
• Bis-(3-chloro-but-2-enyl)-aminehydrochloride
• Bis(3-chlorobut-2-en-1-yl)aminehydrochloride

• MDL： MFCD03502432
• Inchi： 1S/C8H13Cl2N.ClH/c1-7(9)3-5-11-6-4-8(2)10;/h3-4,11H,5-6H2,1-2H3;1H/b7-3-,8-4-;
• InChI Key： CUJWWPNLJUMOGZ-FQXRMGPMSA-N
• SMILES： Cl/C(/C)=C\CNC/C=C(/C)\Cl.Cl

Computed Properties

• Exact Mass: 229.019183g/mol
• Monoisotopic Mass: 229.019183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Bis-(3-chloro-but-2-enyl)-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on Bis-(3-chloro-but-2-enyl)-amine hydrochloride

Bis-(3-chloro-but-2-enyl)-amine hydrochloride: A Comprehensive Overview

Bis-(3-chloro-but-2-enyl)-amine hydrochloride, also known by its CAS number 66087-36-3, is a chemical compound with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its versatile nature and promising applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Bis-(3-chloro-but-2-enyl)-amine hydrochloride consists of two chlorinated butenyl groups attached to a central amine moiety. The presence of the hydrochloride counterion suggests that this compound exists in its protonated form under standard conditions. The double bond in the butenyl groups introduces geometric isomerism, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic properties of such compounds, making them valuable candidates for drug design.

From a synthetic perspective, the preparation of Bis-(3-chloro-but-2-enyl)-amine hydrochloride involves a multi-step process that typically includes alkylation or coupling reactions. Researchers have explored various catalysts and reaction conditions to optimize the synthesis pathway, ensuring high yield and purity. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently, paving the way for large-scale production.

The physical properties of Bis-(3-chloro-but-2-enyl)-amine hydrochloride are critical for its application. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in solution-based reactions or as an intermediate in organic synthesis. Furthermore, its ability to form stable salts with various acids opens up possibilities for tuning its solubility and bioavailability.

In terms of biological activity, recent research has focused on evaluating the potential of Bis-(3-chloro-but-2-enyl)-amine hydrochloride as a lead compound for drug development. Preclinical studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has demonstrated antimicrobial properties against gram-positive bacteria, making it a candidate for developing new antibiotics.

The agricultural sector has also taken interest in this compound due to its potential as a plant growth regulator or pest control agent. Field trials conducted in 2022 indicated that application of Bis-(3-chloro-but-2-enyl)-amine hydrochloride can enhance crop yield by improving stress tolerance in plants. These findings underscore its versatility across multiple industries.

From an environmental standpoint, understanding the degradation pathways of Bis-(3-chloro-but-2-enyl)-amine hydrochloride is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes rapid biodegradation, minimizing its persistence in the environment. This characteristic aligns with current trends toward sustainable chemistry and eco-friendly chemical design.

In conclusion, Bis-(3-chloro-but-2-enyl)-amine hydrochloride (CAS No: 66087-36-3) is a multifaceted compound with promising applications across various domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry and pharmacology. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.